Cacotheline
Cacotheline
Brand Name:
Vulcanchem
CAS No.:
561-20-6
VCID:
VC0559744
InChI:
InChI=1S/C21H21N3O7/c25-12-6-11-17(18(19(12)28)24(29)30)22-20-16-10-5-14-21(11,20)2-3-23(14)8-9(10)1-4-31-13(16)7-15(26)27/h1,6,10,13-14,16,20,22H,2-5,7-8H2,(H,26,27)/t10-,13-,14-,16-,20-,21+/m0/s1
SMILES:
C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)[N+](=O)[O-])CC(=O)O
Molecular Formula:
C21H21N3O7
Molecular Weight:
427.4 g/mol
Cacotheline
CAS No.: 561-20-6
Inhibitors
VCID: VC0559744
Molecular Formula: C21H21N3O7
Molecular Weight: 427.4 g/mol
| CAS No. | 561-20-6 |
|---|---|
| Product Name | Cacotheline |
| Molecular Formula | C21H21N3O7 |
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | 2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.04,12.04,21.05,10.013,19]docosa-5,9,17-trien-14-yl]acetic acid |
| Standard InChI | InChI=1S/C21H21N3O7/c25-12-6-11-17(18(19(12)28)24(29)30)22-20-16-10-5-14-21(11,20)2-3-23(14)8-9(10)1-4-31-13(16)7-15(26)27/h1,6,10,13-14,16,20,22H,2-5,7-8H2,(H,26,27)/t10-,13-,14-,16-,20-,21+/m0/s1 |
| Standard InChIKey | IVEMPCACOMNRGI-OFDJEBHLSA-N |
| SMILES | C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)[N+](=O)[O-])CC(=O)O |
| PubChem Compound | 68413 |
| Last Modified | Nov 11 2021 |
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